Cas no 2549049-44-5 (2-{[1-(2-Bromo-5-methoxybenzoyl)pyrrolidin-3-yl]methoxy}-5-fluoropyridine)

• Product Name: 2-{[1-(2-Bromo-5-methoxybenzoyl)pyrrolidin-3-yl]methoxy}-5-fluoropyridine
• CAS No: 2549049-44-5
• MF: C₁₈H₁₈BrFN₂O₃
• MW: 409.249527454376
• CID: 5313906
• PubChem ID: 154831349
• Update Time: 2025-09-28

2-{[1-(2-Bromo-5-methoxybenzoyl)pyrrolidin-3-yl]methoxy}-5-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• (2-Bromo-5-methoxyphenyl)[3-[[(5-fluoro-2-pyridinyl)oxy]methyl]-1-pyrrolidinyl]methanone
• 2-{[1-(2-bromo-5-methoxybenzoyl)pyrrolidin-3-yl]methoxy}-5-fluoropyridine
• 2549049-44-5
• AKOS040726453
• F6761-0787
• 2-{[1-(2-Bromo-5-methoxybenzoyl)pyrrolidin-3-yl]methoxy}-5-fluoropyridine

• Inchi： 1S/C18H18BrFN2O3/c1-24-14-3-4-16(19)15(8-14)18(23)22-7-6-12(10-22)11-25-17-5-2-13(20)9-21-17/h2-5,8-9,12H,6-7,10-11H2,1H3
• InChI Key： BGUWQCOKLLRECD-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1C(N1CCC(COC2C=CC(=CN=2)F)C1)=O)OC

Computed Properties

• Exact Mass: 408.04848g/mol
• Monoisotopic Mass: 408.04848g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 51.7Ų

Experimental Properties

• Density: 1.441±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 537.5±50.0 °C(Predicted)
• pka: 1.54±0.22(Predicted)

Additional information on 2-{[1-(2-Bromo-5-methoxybenzoyl)pyrrolidin-3-yl]methoxy}-5-fluoropyridine

Professional Introduction to Compound with CAS No. 2549049-44-5 and Product Name: 2-{[1-(2-Bromo-5-methoxybenzoyl)pyrrolidin-3-yl]methoxy}-5-fluoropyridine

The compound with the CAS number 2549049-44-5 and the product name 2-{[1-(2-Bromo-5-methoxybenzoyl)pyrrolidin-3-yl]methoxy}-5-fluoropyridine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered attention for its potential applications in drug discovery and medicinal chemistry. The presence of multiple functional groups, including a pyrrolidine ring, a bromo-substituted benzoyl moiety, and a fluorinated pyridine core, makes it a versatile scaffold for developing novel therapeutic agents.

Recent studies have highlighted the importance of fluorinated pyridines in medicinal chemistry due to their ability to modulate metabolic stability, binding affinity, and pharmacokinetic properties of drug candidates. The incorporation of a fluorine atom at the 5-position of the pyridine ring in this compound not only enhances its electronic properties but also contributes to its potential as a lead compound in the development of small-molecule inhibitors. This modification is particularly relevant in the context of targeting enzymes that play critical roles in diseases such as cancer and inflammation.

The pyrrolidine scaffold is another key feature of this compound that has been extensively studied for its role in drug design. Pyrrolidines are known for their ability to mimic natural amino acid structures, making them valuable in the development of protease inhibitors and other enzyme-targeting agents. In this compound, the pyrrolidine ring is linked to a 2-bromo-5-methoxybenzoyl group, which serves as a pharmacophore that can interact with biological targets. This particular arrangement has been shown to enhance binding affinity and selectivity, making it an attractive candidate for further optimization.

The bromo-substituted benzoyl moiety is another critical component of this compound that contributes to its pharmacological activity. Bromine atoms are known to increase lipophilicity and metabolic stability, which are important factors in drug design. Additionally, brominated aromatic compounds have been widely used in the development of anticancer agents due to their ability to inhibit tyrosine kinases and other enzymes involved in tumor growth. The presence of this group in the compound suggests its potential as an effective tool for studying enzyme inhibition and developing novel therapeutic strategies.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of small molecules with biological targets with high accuracy. These tools have been instrumental in optimizing the structure of compounds like 2-{[1-(2-Bromo-5-methoxybenzoyl)pyrrolidin-3-yl]methoxy}-5-fluoropyridine for improved efficacy and reduced toxicity. By leveraging these technologies, scientists can rapidly screen large libraries of compounds and identify promising candidates for further investigation.

In addition to its structural features, this compound has shown promising results in preliminary biological assays. Studies have indicated that it exhibits inhibitory activity against several target enzymes, including those involved in cancer metabolism and inflammation pathways. These findings underscore the potential of this compound as a starting point for developing novel therapeutics. Further research is ongoing to explore its mechanism of action and optimize its pharmacological properties.

The development of new drugs is a complex process that requires careful consideration of multiple factors, including efficacy, safety, and pharmacokinetics. Compounds like 2-{[1-(2-Bromo-5-methoxybenzoyl)pyrrolidin-3-yl]methoxy}-5-fluoropyridine play a crucial role in this process by providing valuable starting points for drug discovery efforts. Their unique structural features and promising biological activity make them attractive candidates for further investigation.

As our understanding of disease mechanisms continues to evolve, so does our ability to develop targeted therapies. The compound with CAS number 2549049-44-5 exemplifies this progress by combining multiple pharmacophores into a single molecule designed to interact with specific biological targets. This approach represents a significant step forward in the development of precision medicine.

In conclusion, the compound 2-{[1-(2-Bromo-5-methoxybenzoyl)pyrrolidin-3-yl]methoxy}-5-fluoropyridine is a promising candidate for further exploration in pharmaceutical research. Its unique structural features, including the presence of a pyrrolidine ring, a bromo-substituted benzoyl moiety, and a fluorinated pyridine core, make it an attractive scaffold for developing novel therapeutic agents. Ongoing research aims to harness its potential by optimizing its pharmacological properties and exploring its applications in drug discovery.